Cas no 1000574-11-7 (4-Bromo-2,3-dichlorophenyl isothiocyanate)

4-Bromo-2,3-dichlorophenyl isothiocyanate structure
1000574-11-7 structure
Product Name:4-Bromo-2,3-dichlorophenyl isothiocyanate
CAS No:1000574-11-7
MF:C7H2BrCl2NS
MW:282.972477436066
CID:3157792
PubChem ID:26599159
Update Time:2025-04-21

4-Bromo-2,3-dichlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,3-dichlorophenyl isothiocyanate
    • 4-Bromo-2,3-dichlorophenylisothiocyanate
    • 1-bromo-2,3-dichloro-4-isothiocyanatobenzene
    • SY069480
    • FS-6471
    • 1000574-11-7
    • AKOS037653012
    • MDL: MFCD09878190
    • Inchi: 1S/C7H2BrCl2NS/c8-4-1-2-5(11-3-12)7(10)6(4)9/h1-2H
    • InChI Key: WBGAXNJGLJECIJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1Cl)Cl)N=C=S

Computed Properties

  • Exact Mass: 280.84684Da
  • Monoisotopic Mass: 280.84684Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Melting Point: 82-86°C

4-Bromo-2,3-dichlorophenyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
035718-250mg
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
250mg
£136.00 2022-03-01
Fluorochem
035718-1g
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
1g
£227.00 2022-03-01
eNovation Chemicals LLC
Y1251605-250mg
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
250mg
$415 2024-06-05
eNovation Chemicals LLC
Y1251605-1g
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
1g
$800 2024-06-05
eNovation Chemicals LLC
Y1251605-5g
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
5g
$2295 2024-06-05
eNovation Chemicals LLC
Y1251605-25g
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
25g
$6580 2024-06-05
A2B Chem LLC
AX94078-250mg
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
250mg
$288.00 2024-04-20
A2B Chem LLC
AX94078-1g
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
1g
$594.00 2024-04-20
A2B Chem LLC
AX94078-5g
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
5g
$1757.00 2024-04-20
A2B Chem LLC
AX94078-25g
4-Bromo-2,3-dichlorophenyl isothiocyanate
1000574-11-7 95%
25g
$5082.00 2024-04-20
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited